Cas no 1397707-99-1 (Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate)

• Product Name: Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate
• CAS No: 1397707-99-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5696600
• PubChem ID: 66685604
• Update Time: 2025-10-25

Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL435330
• Ethyl(2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(2-bromo-4-methoxyphenyl)-, ethyl ester, (2E)-
• DTXSID401164344
• EN300-1453863
• Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate
• SCHEMBL435331
• 1397707-99-1

• Inchi： 1S/C12H13BrO3/c1-3-16-12(14)7-5-9-4-6-10(15-2)8-11(9)13/h4-8H,3H2,1-2H3/b7-5+
• InChI Key： UUUMBZRNEQIIJG-FNORWQNLSA-N
• SMILES： BrC1C=C(C=CC=1/C=C/C(=O)OCC)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 367.3±27.0 °C(Predicted)

Additional information on Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate

Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate (CAS No. 1397707-99-1): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate, identified by its CAS number 1397707-99-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a 2-bromo-4-methoxyphenyl substituent and an ethyl ester moiety, exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry.

The chemical structure of Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate consists of an α,β-unsaturated ester functional group, which is known for its reactivity and versatility in organic synthesis. The presence of both bromine and methoxy groups on the aromatic ring introduces additional layers of functionality, enabling diverse chemical transformations. These structural features make the compound a valuable building block for the synthesis of more complex molecules, including potential pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The 2-bromo-4-methoxyphenyl scaffold, in particular, has been identified as a key pharmacophore in several bioactive natural products and drug candidates. Studies have shown that this motif can interact with various biological targets, including enzymes and receptors, making it a rich area for medicinal chemistry innovation.

One of the most compelling aspects of Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate is its potential application in the development of novel therapeutic agents. The α,β-unsaturated ester moiety is known to be a versatile intermediate in the synthesis of heterocyclic compounds, which are prevalent in many drugs used to treat a wide range of diseases. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom also provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential in constructing complex molecular architectures.

The synthesis of Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the condensation of cinnamic acid derivatives with appropriate alkylating agents under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the 2-bromo-4-methoxyphenyl group onto an acrylic acid precursor. These synthetic strategies highlight the compound's adaptability to different synthetic methodologies.

In terms of biological activity, preliminary studies have suggested that Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The methoxy group on the aromatic ring is particularly noteworthy, as it has been shown to modulate enzyme activity by influencing electronic distribution and steric hindrance around the active site. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's stability under various conditions is another critical factor to consider. Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate has been found to remain stable under standard storage conditions but may degrade when exposed to strong acids or bases. This stability profile makes it suitable for long-term storage and transport while requiring careful handling during synthetic manipulations.

The role of computational chemistry in studying Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its structural properties and interactions with biological targets. These tools have enabled researchers to predict binding affinities and optimize synthetic routes with greater precision.

In conclusion, Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing complex molecules, while its pharmacological properties warrant further investigation into its therapeutic applications. As our understanding of chemical biology continues to evolve, compounds like Ethyl (2E)-3-(2-bromo-4-methoxyphenyl)prop-2-enoate will undoubtedly play a crucial role in shaping the future of drug discovery.